2-(4-methoxyphenoxy)-N-(4-methylphenyl)butanamide

• IUPAC Name: 2-(4-methoxyphenoxy)-N-(4-methylphenyl)butanamide
• InChI: InChI=1S/C18H21NO3/c1-4-17(22-16-11-9-15(21-3)10-12-16)18(20)19-14-7-5-13(2)6-8-14/h5-12,17H,4H2,1-3H3,(H,19,20)
• InChI Key: WSNWGKWQJIXHSV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC=C(C=C1)C)OC2=CC=C(C=C2)OC
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

2-(4-methoxyphenoxy)-N-(4-methylphenyl)butanamide, also known as GW501516, is a synthetic drug that has gained significant attention in the scientific community due to its potential applications in the fields of sports medicine, obesity, and cardiovascular disease. GW501516 is a peroxisome proliferator-activated receptor delta (PPARδ) agonist that is believed to enhance endurance and fat burning capabilities in the body. In

Mechanism of Action

2-(4-methoxyphenoxy)-N-(4-methylphenyl)butanamide is a PPARδ agonist that binds to and activates the PPARδ receptor. The PPARδ receptor is a nuclear receptor that regulates gene expression in the body. Activation of the PPARδ receptor by 2-(4-methoxyphenoxy)-N-(4-methylphenyl)butanamide leads to increased fatty acid oxidation, increased glucose uptake, and increased mitochondrial biogenesis. These effects lead to enhanced endurance and fat burning capabilities in the body.
Biochemical and Physiological Effects
2-(4-methoxyphenoxy)-N-(4-methylphenyl)butanamide has been shown to have a number of biochemical and physiological effects in the body. In animal studies, 2-(4-methoxyphenoxy)-N-(4-methylphenyl)butanamide has been shown to increase endurance and improve muscle metabolism. It has also been shown to increase fat burning capabilities and improve insulin sensitivity. In human studies, 2-(4-methoxyphenoxy)-N-(4-methylphenyl)butanamide has been shown to improve lipid metabolism and reduce inflammation.

Advantages and Limitations for Lab Experiments

2-(4-methoxyphenoxy)-N-(4-methylphenyl)butanamide has a number of advantages and limitations for lab experiments. One advantage is that it is a potent and selective PPARδ agonist, making it a useful tool for studying the PPARδ receptor. Another advantage is that it has been extensively studied in animal and human models, making it a well-characterized compound. However, one limitation is that it has been shown to cause cancer in animal studies, raising concerns about its safety for human use. Another limitation is that it is a synthetic compound, which may limit its applicability to natural systems.

Future Directions

There are a number of future directions for research on 2-(4-methoxyphenoxy)-N-(4-methylphenyl)butanamide. One direction is to further investigate its potential applications in sports medicine, obesity, and cardiovascular disease. Another direction is to investigate its safety and potential side effects in humans. Additionally, future research could focus on developing new PPARδ agonists that are safer and more effective than 2-(4-methoxyphenoxy)-N-(4-methylphenyl)butanamide. Finally, research could focus on understanding the molecular mechanisms underlying the effects of 2-(4-methoxyphenoxy)-N-(4-methylphenyl)butanamide on endurance and fat burning capabilities in the body.

Scientific Research Applications

2-(4-methoxyphenoxy)-N-(4-methylphenyl)butanamide has been extensively studied in the scientific community for its potential applications in sports medicine, obesity, and cardiovascular disease. In sports medicine, 2-(4-methoxyphenoxy)-N-(4-methylphenyl)butanamide has been shown to enhance endurance and improve muscle metabolism, making it a potential performance-enhancing drug. In obesity, 2-(4-methoxyphenoxy)-N-(4-methylphenyl)butanamide has been shown to increase fat burning capabilities and improve insulin sensitivity, making it a potential treatment for obesity and metabolic disorders. In cardiovascular disease, 2-(4-methoxyphenoxy)-N-(4-methylphenyl)butanamide has been shown to improve lipid metabolism and reduce inflammation, making it a potential treatment for atherosclerosis and other cardiovascular diseases.